Cas no 2228208-10-2 (3-5-(4-methylphenyl)furan-2-yl-2-oxopropanoic acid)

• Product Name: 3-5-(4-methylphenyl)furan-2-yl-2-oxopropanoic acid
• CAS No: 2228208-10-2
• MF: C₁₄H₁₂O₄
• MW: 244.242684364319
• CID: 5934908
• PubChem ID: 165670306
• Update Time: 2025-10-29

3-5-(4-methylphenyl)furan-2-yl-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-5-(4-methylphenyl)furan-2-yl-2-oxopropanoic acid
• 2228208-10-2
• EN300-1726905
• 3-[5-(4-methylphenyl)furan-2-yl]-2-oxopropanoic acid

• Inchi： 1S/C14H12O4/c1-9-2-4-10(5-3-9)13-7-6-11(18-13)8-12(15)14(16)17/h2-7H,8H2,1H3,(H,16,17)
• InChI Key： MXTGAKHEFMLENA-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1C1C=CC(C)=CC=1)CC(C(=O)O)=O

Computed Properties

• Exact Mass: 244.07355886g/mol
• Monoisotopic Mass: 244.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 67.5Ų

Additional information on 3-5-(4-methylphenyl)furan-2-yl-2-oxopropanoic acid

Professional Introduction to Compound with CAS No. 2228208-10-2 and Product Name: 3-5-(4-methylphenyl)furan-2-yl-2-oxopropanoic acid

The compound with the CAS number 2228208-10-2 and the product name 3-5-(4-methylphenyl)furan-2-yl-2-oxopropanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in medicinal chemistry and drug development. The presence of a furan ring and a methylphenyl substituent in its backbone suggests a rich chemical diversity that can be exploited for various biological activities.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds due to their diverse pharmacological properties. The furan moiety in this compound is particularly noteworthy, as it is known to contribute to the bioactivity of many natural products and synthetic drugs. Furan derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms in 3-5-(4-methylphenyl)furan-2-yl-2-oxopropanoic acid allows for selective interactions with biological targets, making it a promising candidate for further investigation.

The 4-methylphenyl substituent in the compound's structure adds another layer of complexity, influencing both its physical properties and biological activity. This aromatic ring is commonly found in pharmaceuticals due to its ability to enhance binding affinity and metabolic stability. The combination of the furan ring and the methylphenyl group creates a scaffold that can be modified to achieve specific pharmacological effects. This dual functionality makes 3-5-(4-methylphenyl)furan-2-yl-2-oxopropanoic acid an intriguing subject for medicinal chemists.

Recent studies have highlighted the importance of 2-oxopropanoic acid derivatives in drug discovery. This moiety, also known as malonic acid, is frequently incorporated into drug molecules due to its ability to enhance solubility and bioavailability. In 3-5-(4-methylphenyl)furan-2-yl-2-oxopropanoic acid, the presence of this group may contribute to improved pharmacokinetic properties, which are crucial for the successful development of new therapeutics. The compound's potential as a precursor for more complex molecules has also been recognized, opening up avenues for structural optimization.

The synthesis of 3-5-(4-methylphenyl)furan-2-yl-2-oxopropanoic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and metal-mediated cyclizations, have been employed to construct the desired molecular framework. These methods ensure high yields and purity, which are essential for subsequent biological evaluation. The synthetic pathways developed for this compound serve as a model for similar heterocyclic systems, demonstrating the versatility of modern organic chemistry.

Biological evaluation of 3-5-(4-methylphenyl)furan-2-yl-2-oxopropanoic acid has revealed several promising activities. Preliminary in vitro studies indicate that this compound exhibits moderate inhibitory effects on certain enzymes associated with inflammatory pathways. These findings align with the growing interest in developing small molecule inhibitors that target inflammation-related diseases. Additionally, the compound's interaction with other biological targets has been explored, suggesting potential applications in areas such as neurodegenerative disorders and metabolic diseases.

The structural features of 3-(5-(4-methylphenyl)furan)-2(5H)-one, a related derivative of 3(5H)-furanone, have been extensively studied due to their resemblance to natural products with known bioactivity. The presence of both electron-donating and electron-withdrawing groups in this scaffold allows for fine-tuning of electronic properties, which is critical for achieving optimal biological activity. The synthesis and functionalization of such derivatives continue to be an active area of research, with compounds like 3(5H)-furanone serving as key intermediates.

The development of novel synthetic methodologies has been instrumental in advancing the field of heterocyclic chemistry. Techniques such as flow chemistry and microwave-assisted synthesis have enabled faster and more efficient production of complex molecules like 3(5H)-furanone derivatives. These innovations not only improve laboratory efficiency but also open up new possibilities for drug discovery campaigns. The ability to rapidly screen large libraries of compounds has significantly accelerated the identification of lead candidates for further optimization.

In conclusion, 3(5H)-furanone derivatives, including 3(5H)-furanone, represent a valuable class of compounds with diverse pharmacological potential. The structural motifs present in these molecules, such as the furan ring and various substituents like methylphenyl groups, contribute to their unique biological activities. As research continues to uncover new applications for these compounds, their importance in pharmaceutical development will only grow. The ongoing exploration of synthetic strategies and biological evaluations ensures that compounds like 3(5H)-furanone derivatives will remain at the forefront of medicinal chemistry innovation.